2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione

• IUPAC Name: 3-hydroxy-2-[(2-methoxy-4-nitrophenyl)iminomethyl]inden-1-one
• InChI: InChI=1S/C17H12N2O5/c1-24-15-8-10(19(22)23)6-7-14(15)18-9-13-16(20)11-4-2-3-5-12(11)17(13)21/h2-9,20H,1H3
• InChI Key: QGYFJMQNMYPFPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N=CC2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C17H12N2O5
• DSSTOX Substance ID: DTXSID10386660
• Molecular Weight: 324.29 g/mol
• CAS No.: 5789-41-3

Description

The compound 2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione is an indene-1,3-dione derivative featuring a substituted benzylidene group. Its structure includes a 2-methoxy-4-nitrophenylamino substituent, which introduces electron-withdrawing (nitro) and electron-donating (methoxy) groups. Indene-1,3-dione derivatives are widely studied for their applications in organic synthesis, materials science, and pharmaceuticals due to their conjugated systems and reactivity .

Preparation Methods

The synthesis of 2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione typically involves the reaction of 2-methoxy-4-nitrobenzoic acid with appropriate reagents under controlled conditions. One common method includes the reaction of 2-hydroxy-4-nitrobenzoic acid with methyl iodide, followed by further reactions to introduce the indene-1,3-dione moiety . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the nitro group to an amino group, leading to different derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring, introducing various functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles.

Scientific Research Applications

2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s derivatives have shown potential antiviral, anti-inflammatory, and anticancer activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of organic electronics, photopolymerization processes, and as a dye for solar cells

Mechanism of Action

The mechanism of action of 2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione involves its interaction with specific molecular targets and pathways. The compound can bind to multiple receptors with high affinity, influencing various biological processes. For example, its derivatives may inhibit viral replication by targeting viral enzymes or modulate inflammatory responses by interacting with specific signaling pathways .

Comparison with Similar Compounds

Structural and Substituent Variations

Indene-1,3-dione derivatives differ primarily in their substituents, which influence electronic properties, solubility, and crystallinity. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name (Substituent)	Molecular Formula	Molecular Weight	Key Properties/Synthesis	Notable Features
Target Compound (2-methoxy-4-nitrophenylamino)	C17H11N3O6	353.29	Not reported in evidence	Combines nitro (electron-withdrawing) and methoxy (electron-donating) groups.
2-[(4-Hydroxyphenyl)methylidene]-... (3J)	C16H10O3	250.26	Red powder, m.p. 238–240°C; synthesized via condensation.	Hydroxyl group enables hydrogen bonding; characterized by NMR and MS.
2-(2-Chlorobenzylidene)-...	C16H9ClO2	268.70	Crystalline solid; C—H⋯O hydrogen bonds stabilize structure.	Chloro substituent enhances lipophilicity; used in crystallography studies.
2-(5-Bromo-2-hydroxybenzylidene)-...	C16H9BrO3	329.14	Yellow crystals; synthesized via ethanol reflux.	O—H⋯O hydrogen bonds and π-π stacking; dihedral angle 1.02° between rings.
2-[(2-Nitrophenyl)methylidene]-...	C16H9NO4	279.25	MDL No. MFCD00170369; purity unspecified.	Nitro group at ortho position may sterically hinder interactions.
2-({[(2,4-Difluorophenyl)methyl]amino}methylidene)-...	C17H11F2NO2	299.27	Predicted density: 1.448 g/cm³; acidicity (pKa) ~0.93.	Fluorine atoms enhance metabolic stability and bioavailability.

Substituent Effects on Properties

• Electron-Withdrawing Groups (e.g., NO₂, Br): Nitro groups (target compound, ) increase electrophilicity, enhancing reactivity in nucleophilic additions.

• Electron-Donating Groups (e.g., OCH₃, OH):

  • Methoxy (target compound) and hydroxyl () groups improve solubility via polar interactions. Hydroxyl groups also enable hydrogen bonding, critical for crystal packing .
• Heteroaromatic Substituents (e.g., thiophene, pyrimidine): Thienoindole-based derivatives () exhibit extended conjugation, useful in optoelectronic materials. Pyrimidine substituents () introduce nitrogen-rich motifs, relevant in medicinal chemistry.

Crystallographic and Intermolecular Interactions

• Hydrogen Bonding: Compounds with hydroxyl () or amino groups form O—H⋯O or N—H⋯O bonds, stabilizing crystal lattices. The target compound’s nitro and methoxy groups may favor C—H⋯O interactions, though crystallographic data are lacking.

• π–π Stacking:

  • Observed in brominated analogs (), with centroid distances of ~3.67 Å, enhancing solid-state stability.

• Dihedral Angles:

  • Derivatives like 2-(5-bromo-2-hydroxybenzylidene)-... exhibit minimal ring distortion (dihedral angle 1.02°), preserving planarity .

Biological Activity

The compound 2-{[(2-methoxy-4-nitrophenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione is a synthetic derivative that has garnered attention for its potential biological activities, particularly in cancer research. This article reviews the biological activity of this compound, synthesizing findings from various studies and providing insights into its mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{19}N_{3}O_{5}$. The structure features a methoxy group, a nitrophenyl moiety, and a dihydro-1H-indene-1,3-dione core. This configuration is significant for its biological interactions and potential therapeutic applications.

Anticancer Activity

Recent studies have explored the anticancer properties of similar compounds derived from the indene family. For instance, derivatives with nitrophenyl groups have shown promising antiproliferative effects against various cancer cell lines. A study indicated that certain derivatives exhibited IC50 values in the low micromolar range against human tumor cell lines, suggesting significant anticancer potential .

The mechanisms by which these compounds exert their effects include:

• Microtubule Disruption : Compounds similar to 2-{[(2-methoxy-4-nitrophenyl)amino]methylidene} have been shown to disrupt microtubule formation, leading to cell cycle arrest at the G2/M phase .
• Anti-Angiogenic Effects : Some derivatives demonstrated anti-angiogenic properties in vitro and in vivo, which is crucial for inhibiting tumor growth .
• Cytotoxicity : The compound's ability to induce cytotoxicity in cancer cells has been linked to mitochondrial dysfunction and increased apoptosis rates .

Case Studies

Several case studies highlight the efficacy of related compounds:

• Study on 4-Aryl Dihydropyrano Derivatives :
  • A series of compounds were tested against eight human tumor cell lines.
  • Results showed that some derivatives had significant antiproliferative activity with specific tumor type selectivity .
• Nitroindazole Derivatives :
  • Compounds with similar nitro groups displayed moderate antineoplastic activity against cell lines such as TK-10 and HT-29.
  • These studies emphasized the importance of structural modifications in enhancing biological activity .

Data Tables

Here are data tables summarizing key findings related to the biological activity of similar compounds:

Compound	Cell Line Tested	IC50 Value (µM)	Mechanism of Action
Compound 1	HT-29 (Colon)	0.5	Microtubule Disruption
Compound 2	EA.hy926 (Endothelial)	0.15	Anti-Angiogenic
Compound 3	HCT116 (Colon)	0.04	Cytotoxicity via Mitochondrial Dysfunction